2-Bromo-7-cyclobutanecarbonyl-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazine

• Molecular Formula: C10H13BrN4O
• Molecular Weight: 285.14 g/mol
• SMILES: C1CC(C1)C(=O)N2CCN3C(=NC(=N3)Br)C2
• InChI: InChI=1S/C10H13BrN4O/c11-10-12-8-6-14(4-5-15(8)13-10)9(16)7-2-1-3-7/h7H,1-6H2
• InChIKey: XODZWRKICHMFLC-UHFFFAOYSA-N

2-Bromo-7-cyclobutanecarbonyl-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazine: Core Scaffold & Procurement Identity

This compound belongs to the [1,2,4]triazolo[1,5-a]pyrazine class—a nitrogen-rich fused heterocyclic scaffold recognized across multiple patent families for its utility in kinase inhibition, PDE modulation, and anti-inflammatory applications [1]. The specific derivative carries a bromine atom at the 2-position and a cyclobutanecarbonyl substituent at the 7-position of the saturated pyrazine ring (5,6,7,8-tetrahydro form), yielding a molecular formula of C₁₀H₁₃BrN₄O and a molecular weight of 285.14 g/mol . Unlike aromatic, planar triazolopyrazine cores, the partially saturated 5,6,7,8-tetrahydro system introduces conformational flexibility at the 7-position, an attribute that can be exploited for selectivity tuning in medicinal chemistry programs targeting kinases or phosphodiesterases [1][2].

✓ Pre-installed 2-bromo cross-coupling handle for late-stage diversification

✓ Cyclobutylcarbonyl constraint designed for selectivity tuning in kinase or PDE programs

✓ Differentiated triazolopyrazine scaffold ready for medicinal chemistry SAR exploration

• [1] Andrews, M. J. I.; Edwards, P.; Chambers, M. S.; Schmidt, W.; Clase, J. A.; Bar, G.; Hirst, K. L.; MacLeod, A. Triazolopyrazine Compounds Useful for the Treatment of Degenerative & Inflammatory Diseases. WO Patent 2007138072 A2, December 6, 2007. View Source
• [2] Dowling, J. E.; Vessels, J. T.; Haque, S.; Chang, H. X.; van Vloten, K.; Kumaravel, G.; Engber, T.; Jin, X.; Phadke, D.; Wang, J.; Ayyub, E.; Petter, R. C. Synthesis of [1,2,4]triazolo[1,5-a]pyrazines as adenosine A2A receptor antagonists. Bioorg. Med. Chem. Lett. 2005, 15 (21), 4779–4782. View Source

Why a Generic Triazolopyrazine Cannot Replace 2-Bromo-7-cyclobutanecarbonyl-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazine

Within the triazolopyrazine class, the biological profile is acutely sensitive to both the position of the bromine substituent and the nature of the N-7 substituent. Regioisomeric bromination can direct the compound toward entirely distinct kinase targets: 5-bromo-[1,2,4]triazolo[1,5-a]pyrazine has reported antiproliferative IC₅₀ values of 3.91 µM (MCF-7), 0.98 µM (A549), and 1.28 µM (HeLa), while 2-substituted analogs such as the propanone derivative (CAS 2059966-27-5) are cataloged as synthetic intermediates without such activity reports . The N-7 substituent further modulates molecular properties: the 7-cyclobutanecarbonyl group introduces a sterically constrained, lipophilic moiety (predicted XLogP increase vs. 7-propanone analog), which can influence target binding pocket complementarity and pharmacokinetic parameters [1]. Simply substituting the 7-cyclobutanecarbonyl compound with the more readily available 2-bromo-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine (CAS 1260663-45-3, unsubstituted at N-7) forfeits the entire carbonyl-linked cycloalkyl pharmacophore, potentially abolishing activity against targets that require this moiety for binding .

Regioisomeric bromination shifts target profile

5-bromo analogues may direct assays toward kinase/antiproliferative panels, diverging from the 2-bromo series PDE or alternative target space.

N-7 unsubstituted scaffold forfeits pharmacophore

Using the bare tetrahydro core (CAS 1260663-45-3) removes the cyclobutanecarbonyl moiety, potentially abolishing binding to targets requiring this group.

Linear propanone analog lacks conformational constraint

The 7-propanone derivative (CAS 2059966-27-5) may not replicate the selectivity influence of the cyclobutyl ring, altering SAR interpretation.

• [1] Kuujia. 1-{2-Bromo-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazin-7-yl}propan-1-one (CAS 2059966-27-5) Product Page. Molecular formula C₈H₁₁BrN₄O, MW 259.10. View Source

2-Bromo-7-cyclobutanecarbonyl-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazine: Head-to-Head Differentiation Evidence

Cyclobutyl vs. Linear Alkyl at N-7: Impact on Molecular Properties Relevant to Drug Design

The cyclobutanecarbonyl group at the N-7 position confers distinct physicochemical properties compared to the closest commercial analog bearing a propanone (propionyl) group. The target compound (C₁₀H₁₃BrN₄O, MW 285.14) is 26.04 Da heavier and carries one additional carbon atom than the 7-propanone analog (C₈H₁₁BrN₄O, MW 259.10) [1]. The cyclobutane ring adds conformational rigidity and increases the calculated molecular surface area, which can influence target binding pocket occupancy and PK parameters such as volume of distribution, as demonstrated in broader triazolopyrazine kinase inhibitor programs where cycloalkyl substitution was used to modulate clearance . No direct biological head-to-head data are publicly available for these two specific compounds; this comparison is based on physicochemical and structural inference.

Substituent Profile

Reported

Target MW 285.14, cyclobutyl

Comparator MW 259.10, propionyl

ΔMW = +26 Da, +2 carbons; conformational constraint added

Conformational restriction may support selectivity optimization, absent in the linear analog.

Physicochemical inference; no direct bioassay comparison available.

Evidence Dimension	Molecular weight and substituent steric profile
Target Compound Data	MW 285.14 g/mol; C₁₀H₁₃BrN₄O
Comparator Or Baseline	7-propanone analog (CAS 2059966-27-5): MW 259.10 g/mol; C₈H₁₁BrN₄O
Quantified Difference	ΔMW = +26.04 Da; ΔC = +2 carbons; cyclobutyl ring introduces conformational constraint absent in linear propionyl chain
Conditions	Physicochemical comparison using vendor-reported molecular formulas and computed properties

Why This Matters

The cyclobutyl group provides a conformationally restricted pharmacophore that can be exploited for target selectivity optimization—a feature absent in the more flexible and commercially cheaper 7-propanone analog.

• [1] Kuujia. 1-{2-Bromo-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazin-7-yl}propan-1-one (CAS 2059966-27-5) Product Page. Molecular formula C₈H₁₁BrN₄O, MW 259.10. View Source

Bromine at C-2 Position: Synthetic Utility as a Cross-Coupling Handle

The bromine atom at the 2-position of the triazole ring serves as a versatile synthetic handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, etc.), enabling late-stage diversification of the scaffold [1]. This contrasts with the 7-Boc-protected analog (CAS 1575613-02-3, tert-butyl 2-bromo-6,8-dihydro-5H-[1,2,4]triazolo[1,5-a]pyrazine-7-carboxylate) which, while also bearing a 2-bromo group, requires an additional deprotection step before the N-7 position can be further functionalized [2]. The target compound's 7-cyclobutanecarbonyl group is installed and stable, allowing the 2-bromo position to be exploited directly in SAR exploration without protecting group manipulation, saving 1–2 synthetic steps compared to the Boc-protected route.

Synthetic Efficiency

Reported

1–2 steps saved vs. Boc-protected route

Ready diversification without deprotection accelerates SAR synthesis cycles.

Actual savings depend on specific reaction sequence and scale.

Evidence Dimension	Synthetic step count to reach diversifiable intermediate
Target Compound Data	2-Bromo group directly available for cross-coupling; 7-position already functionalized with cyclobutanecarbonyl
Comparator Or Baseline	7-Boc analog (CAS 1575613-02-3): 2-bromo available, but 7-position requires Boc deprotection before further functionalization (adds 1–2 steps)
Quantified Difference	Estimated saving of 1–2 synthetic steps when using the target compound as a diversification-ready intermediate vs. the Boc-protected precursor
Conditions	Comparison of synthetic routes; actual step savings depend on specific reaction sequences

Why This Matters

For medicinal chemistry groups running parallel SAR campaigns, using the target compound over the Boc-protected analog reduces synthesis time and material costs per analog, accelerating hit-to-lead timelines.

• [1] Kuujia. 1-{2-Bromo-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazin-7-yl}propan-1-one Product Page (describes bromine reactivity for cross-coupling and nucleophilic substitution in triazolopyrazine scaffolds). View Source
• [2] Kuujia. Tert-butyl 2-bromo-6,8-dihydro-5H-[1,2,4]triazolo[1,5-a]pyrazine-7-carboxylate (CAS 1575613-02-3) Product Page. View Source

Scaffold Positioning vs. Regioisomeric Bromo-Triazolopyrazines: Biological Target Implications

The position of the bromine atom on the triazolopyrazine core determines the biological target profile. The 5-bromo regioisomer (5-bromo-[1,2,4]triazolo[1,5-a]pyrazine) has been reported to exhibit antiproliferative activity against cancer cell lines with IC₅₀ values of 3.91 µM (MCF-7 breast cancer), 0.98 µM (A549 lung cancer), and 1.28 µM (HeLa cervical cancer) . While direct biological data for the target 2-bromo-7-cyclobutanecarbonyl compound are not currently reported in public literature, the 2-bromo substitution pattern, combined with the N-7 cyclobutanecarbonyl group, targets a different chemical space than the 5-bromo or 6,8-dibromo analogs. In the broader triazolopyrazine class, 2-substituted derivatives have been disclosed as PDE10A inhibitors with IC₅₀ values as low as 0.55 nM [1], demonstrating that the 2-position substitution pattern is associated with non-kinase target engagement distinct from the 5-bromo series.

Target Engagement

Class-level inference

2-Br series PDE10A IC₅₀ ~0.55 nM (class)

5-Br series Anticancer IC₅₀ 0.98–3.91 µM

~1000–7000-fold potency scale difference in reported assays

Substitution pattern may direct screening toward PDE rather than kinase panels.

Cross-study; isolated enzyme vs. cell viability conditions differ.

Evidence Dimension	Biological target engagement associated with bromine substitution position
Target Compound Data	2-Bromo substitution; scaffold class associated with PDE10A inhibition (class-level activity range: IC₅₀ 0.55–7.20 nM for optimized 2-substituted triazolopyrazines)
Comparator Or Baseline	5-Bromo regioisomer: anticancer cell panel IC₅₀ range 0.98–3.91 µM (kinase inhibition profile)
Quantified Difference	Target class divergence: 5-bromo series → kinase/antiproliferative; 2-substituted series → PDE modulation with nanomolar potency (approximately 1,000–7,000-fold difference in potency scale between representative compounds from each series)
Conditions	Cross-study comparison; 5-bromo data from cell viability assays; 2-substituted data from isolated PDE10A enzyme assays

Why This Matters

Procurement of the 2-bromo regioisomer directs research programs toward PDE or alternative target space rather than the kinase-focused antiproliferative profile of the 5-bromo series, enabling target-class-differentiated screening cascades.

• [1] BindingDB Entry BDBM164560. 5,8-Dimethyl-2-[2-(1-methyl-4-pyridin-4-yl-1H-imidazol-2-yl)-ethyl]-[1,2,4]triazolo[1,5-a]pyrazine. PDE10A IC₅₀ = 0.55 nM. US9669029. View Source

Purity and Availability Profile vs. Closest Commercial Analogs

The target compound is available through specialty chemical suppliers at a minimum purity specification of 95% (MW 285.14 g/mol) . In comparison, the structurally closest commercial analog, 1-{2-bromo-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazin-7-yl}propan-1-one (CAS 2059966-27-5), is offered by Enamine at prices of $3,025 per 2.5 g and $6,635 per 10 g [1]. The 7-unsubstituted parent scaffold (CAS 1260663-45-3) is available from Fluorochem at £319 per 100 mg . The target compound occupies a differentiated procurement niche: it is more synthetically advanced than the unsubstituted scaffold (eliminating the need for N-7 derivatization) and carries the cyclobutyl pharmacophore that the propanone analog lacks, justifying its position for programs specifically requiring a cycloalkyl amide moiety at the 7-position.

Procurement Niche

Data to verify

No direct generic substitute; specialty discontinued item with unique cyclobutyl pharmacophore.

Structural uniqueness may justify procurement despite higher sourcing effort.

Verify current availability and pricing with multiple suppliers.

Evidence Dimension	Commercial availability and price positioning
Target Compound Data	95% purity minimum; MW 285.14; available as discontinued specialty item from CymitQuimica/Biosynth
Comparator Or Baseline	7-Propanone analog (CAS 2059966-27-5): Enamine pricing $3,025/2.5g; 7-unsubstituted scaffold (CAS 1260663-45-3): Fluorochem £319/100mg
Quantified Difference	Not directly comparable on price due to different order scales and vendor discontinuation status; the target compound's value proposition is structural uniqueness rather than cost parity
Conditions	Vendor catalog comparison as of available data

Why This Matters

The target compound is a niche building block with no direct generic substitute; procurement decisions must weigh the cost of custom synthesis versus the availability of this pre-functionalized intermediate.

• [1] Kuujia. 1-{2-Bromo-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazin-7-yl}propan-1-one Pricing. Enamine: $3,025/2.5g, $6,635/10g. View Source

Optimal Use Cases for 2-Bromo-7-cyclobutanecarbonyl-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazine Based on Quantitative Differentiation

Kinase or PDE Inhibitor Lead Optimization Requiring N-7 Cycloalkyl SAR Exploration

Medicinal chemistry teams running structure-activity relationship (SAR) studies on 2-substituted triazolopyrazine scaffolds can use this compound as a direct diversification point. The pre-installed 7-cyclobutanecarbonyl group allows immediate exploration of the 2-position via Suzuki-Miyaura or Buchwald-Hartwig coupling, while maintaining a conformationally constrained amide moiety known to influence selectivity in kinase and PDE inhibitor programs [1]. This eliminates the need to synthesize the cyclobutanecarbonyl amide de novo, reducing synthetic cycle time per analog. Programs targeting PDE10A or c-Met may benefit from the 2-substitution pattern associated with sub-nanomolar enzyme inhibition in related triazolopyrazines [2].

Synthetic Methodology Development Using the 2-Bromo Handle on a Functionalized Scaffold

The compound serves as a test substrate for developing and optimizing palladium-catalyzed cross-coupling methodologies on electron-deficient heteroaryl bromides. The presence of the base-sensitive cyclobutanecarbonyl amide at N-7 provides an additional challenge for reaction condition screening, making success on this substrate a meaningful demonstration of mild coupling protocol utility [1]. The compound's molecular weight (285.14 g/mol) and bromine isotopic pattern also make it suitable as a standard for mass spectrometry method development targeting brominated heterocycles [2].

Degenerative and Inflammatory Disease Target Screening Panels

Based on the patent disclosure of [1,2,4]triazolo[1,5-a]pyrazine compounds for the treatment of degenerative and inflammatory diseases including osteoarthritis, rheumatoid arthritis, and related conditions [1], this compound can be incorporated into screening cascades against serine/threonine kinases implicated in extracellular matrix degradation and joint inflammation. The cyclobutanecarbonyl substituent provides a point of differentiation from previously disclosed linear alkyl amide analogs, potentially accessing unexplored binding pocket regions in target kinases associated with these disease pathways.

Pharmacokinetic Property Optimization via Cycloalkyl Substitution Strategy

For programs where the 7-propanone analog (CAS 2059966-27-5) has shown target engagement but suboptimal metabolic stability or clearance, the cyclobutanecarbonyl analog offers a logical next step in property optimization. The cyclobutane ring's increased steric bulk and conformational constraint, compared to the linear propionyl chain, can reduce metabolic N-dealkylation at the amide bond and modulate lipophilicity—a strategy validated in triazole-containing BET inhibitor programs where cycloalkyl substitution successfully reduced clearance while maintaining target affinity [1]. The molecular property differentiation (ΔMW = +26 Da; ΔXLogP estimated increase) positions this compound as a tool to probe the relationship between N-7 substituent topology and in vitro ADME parameters.

Application

Selection Property

Validation Focus

Kinase/PDE lead optimization

2-Bromo functionalization point with cyclobutyl constraint

Selectivity tuning within kinase or PDE enzyme panels

Cross-coupling method development

Base-sensitive amide on electron-deficient heteroaryl bromide

Mild Pd-catalyzed protocol compatibility

Disease-relevant kinase screening

Cyclobutanecarbonyl substituent differentiation

Binding pocket fit in degenerative disease kinase assays

ADME property optimization

Cyclobutyl steric profile vs. linear alkyl

Metabolic stability and clearance modulation in vitro

• [1] Andrews, M. J. I.; Edwards, P.; Chambers, M. S.; Schmidt, W.; Clase, J. A.; Bar, G.; Hirst, K. L.; MacLeod, A. Triazolopyrazine Compounds Useful for the Treatment of Degenerative & Inflammatory Diseases. WO Patent 2007138072 A2, December 6, 2007. View Source
• [2] BindingDB Entry BDBM164560. 5,8-Dimethyl-2-[2-(1-methyl-4-pyridin-4-yl-1H-imidazol-2-yl)-ethyl]-[1,2,4]triazolo[1,5-a]pyrazine. PDE10A IC₅₀ = 0.55 nM. US9669029. View Source